Cas no 327062-29-3 ((2E)-5-(prop-2-en-1-yl)-2-(E)-2-(thiophen-2-yl)methylidenehydrazin-1-ylidene-1,3-thiazolidin-4-one)

• Product Name: (2E)-5-(prop-2-en-1-yl)-2-(E)-2-(thiophen-2-yl)methylidenehydrazin-1-ylidene-1,3-thiazolidin-4-one
• CAS No: 327062-29-3
• MF: C₁₁H₁₁N₃OS₂
• MW: 265.35453915596
• CID: 6418541
• PubChem ID: 135460482
• Update Time: 2023-12-27

(2E)-5-(prop-2-en-1-yl)-2-(E)-2-(thiophen-2-yl)methylidenehydrazin-1-ylidene-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (2E)-5-(prop-2-en-1-yl)-2-(E)-2-(thiophen-2-yl)methylidenehydrazin-1-ylidene-1,3-thiazolidin-4-one
• AKOS016245207
• (2E)-5-(prop-2-en-1-yl)-2-[(E)-2-[(thiophen-2-yl)methylidene]hydrazin-1-ylidene]-1,3-thiazolidin-4-one
• (E)-5-allyl-2-((E)-(thiophen-2-ylmethylene)hydrazono)thiazolidin-4-one
• Z57245128
• (2E)-5-prop-2-enyl-2-[(E)-thiophen-2-ylmethylidenehydrazinylidene]-1,3-thiazolidin-4-one
• SMR000284420
• 327062-29-3
• F1118-0021
• CHEMBL3196970
• AKOS002184041
• MLS000688504
• (E)-5-allyl-2-(((E)-thiophen-2-ylmethylene)hydrazono)thiazolidin-4-one
• 2-Thiophenecarboxaldehyde, 2-[4,5-dihydro-4-oxo-5-(2-propen-1-yl)-2-thiazolyl]hydrazone

• Inchi： 1S/C11H11N3OS2/c1-2-4-9-10(15)13-11(17-9)14-12-7-8-5-3-6-16-8/h2-3,5-7,9H,1,4H2,(H,13,14,15)
• InChI Key： JNLJFMZZVZRZOY-UHFFFAOYSA-N
• SMILES： C1(C=NNC2=NC(=O)C(CC=C)S2)SC=CC=1

Computed Properties

• Exact Mass: 265.03435433g/mol
• Monoisotopic Mass: 265.03435433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 400.5±37.0 °C(Predicted)
• pka: 1.44±0.40(Predicted)